Cas no 2190141-15-0 (N-(5-Methoxy-2-pyrimidinyl)-2-propenamide)

• Product Name: N-(5-Methoxy-2-pyrimidinyl)-2-propenamide
• CAS No: 2190141-15-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5410438
• Update Time: 2025-07-25

N-(5-Methoxy-2-pyrimidinyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methoxy-2-pyrimidinyl)-2-propenamide

• Inchi： 1S/C8H9N3O2/c1-3-7(12)11-8-9-4-6(13-2)5-10-8/h3-5H,1H2,2H3,(H,9,10,11,12)
• InChI Key： GEUZGUYMHUBQQX-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(OC)C=N1)(=O)C=C

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.44±0.70(Predicted)

Additional information on N-(5-Methoxy-2-pyrimidinyl)-2-propenamide

Professional Introduction to N-(5-Methoxy-2-pyrimidinyl)-2-propenamide (CAS No. 2190141-15-0)

N-(5-Methoxy-2-pyrimidinyl)-2-propenamide, a compound with the chemical identifier CAS No. 2190141-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and therapeutic development.

The compound's molecular structure, featuring a 5-Methoxy-2-pyrimidinyl moiety linked to a 2-propenamide group, endows it with distinctive chemical and biological characteristics. The presence of the methoxy group enhances its solubility and metabolic stability, while the pyrimidine ring contributes to its binding affinity with various biological targets. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(5-Methoxy-2-pyrimidinyl)-2-propenamide has emerged as a promising candidate in this context due to its ability to interact with key enzymes and receptors involved in these pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes that play a crucial role in cancer cell proliferation and survival.

One of the most compelling aspects of this compound is its mechanism of action. The 5-Methoxy-2-pyrimidinyl moiety is particularly noteworthy, as it has been shown to bind to specific pockets on target proteins with high affinity. This binding not only disrupts the normal function of these proteins but also triggers downstream effects that can lead to therapeutic benefits. The 2-propenamide group further enhances this interaction by providing additional hydrogen bonding opportunities, thereby strengthening the compound's binding affinity.

The synthesis of N-(5-Methoxy-2-pyrimidinyl)-2-propenamide presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. These advancements have been instrumental in enabling researchers to conduct detailed studies on its biological activity and pharmacokinetic properties.

Evaluation of N-(5-Methoxy-2-pyrimidinyl)-2-propenamide in preclinical studies has revealed several promising characteristics. Its ability to inhibit key enzymes involved in disease pathways has been particularly noteworthy, suggesting potential therapeutic applications in various conditions. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, further supporting its potential for clinical development.

The development of novel pharmaceuticals often involves a multi-disciplinary approach, integrating insights from chemistry, biology, and medicine. N-(5-Methoxy-2-pyrimidinyl)-2-propenamide exemplifies this approach, as it represents a convergence of structural chemistry, computational modeling, and experimental biology. By leveraging these different disciplines, researchers can gain a comprehensive understanding of the compound's properties and potential applications.

In conclusion, N-(5-Methoxy-2-pyrimidinyl)-2-propenamide (CAS No. 2190141-15-0) is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structure and functional properties make it an attractive candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play an important role in the development of novel treatments for various diseases.